Cas no 42951-65-5 (5-Bromo-4,6-dimethyl-1H-pyrazolo3,4-bpyridin-3-amine)

• Product Name: 5-Bromo-4,6-dimethyl-1H-pyrazolo3,4-bpyridin-3-amine
• CAS No: 42951-65-5
• MF: C₈H₉BrN₄
• MW: 241.087859869003
• MDL: MFCD03541051
• CID: 324615
• PubChem ID: 5133347
• Update Time: 2025-04-19

5-Bromo-4,6-dimethyl-1H-pyrazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• 1H-Pyrazolo[3,4-b]pyridin-3-amine,5-bromo-4,6-dimethyl-
• 5-Bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
• 5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridin-3-amine(SALTDATA: FREE)
• 5-bromo-4,6-dimethyl-2H-pyrazolo[3,4-b]pyridin-3-amine
• E74251
• 42951-65-5
• 1H-Pyrazolo[3,4-b]pyridin-3-amine, 5-bromo-4,6-dimethyl-
• NSC777503
• A872786
• 4W-0834
• J-517063
• FT-0681773
• DTXSID50408638
• NSC-777503
• RLPPJNGVQYLWPR-UHFFFAOYSA-N
• AKOS000320188
• CS-0312650
• CCG-321598
• MFCD03541051
• STK787112
• DB-070375
• BBL034874
• 5-Bromo-4,6-dimethyl-1H-pyrazolo3,4-bpyridin-3-amine

• MDL： MFCD03541051
• Inchi： 1S/C8H9BrN4/c1-3-5-7(10)12-13-8(5)11-4(2)6(3)9/h1-2H3,(H3,10,11,12,13)
• InChI Key： RLPPJNGVQYLWPR-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC2C(=C(N)NN=2)C=1C

Computed Properties

• Exact Mass: 240.00100
• Monoisotopic Mass: 240.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• Density: 1.73
• Boiling Point: 422.3°C at 760 mmHg
• Flash Point: 209.2°C
• Refractive Index: 1.741
• PSA: 67.59000
• LogP: 2.50060

5-Bromo-4,6-dimethyl-1H-pyrazolo3,4-bpyridin-3-amine Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• HazardClass：IRRITANT